Cas no 1153044-63-3 (1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine)

• Product Name: 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine
• CAS No: 1153044-63-3
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5176610
• PubChem ID: 43543329
• Update Time: 2026-03-05

1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-ethyl-N-(2-methylbutyl)-
• 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine

• Inchi： 1S/C10H19N3/c1-4-9(3)6-11-10-7-12-13(5-2)8-10/h7-9,11H,4-6H2,1-3H3
• InChI Key： FZESOLIWODEBPS-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(NCC(C)CC)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine

Introduction to 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1153044-63-3)

1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine, also known by its CAS number 1153044-63-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with an ethyl group and an N-(2-methylbutyl) amine moiety. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which imparts significant stability and reactivity to the molecule. The ethyl and 2-methylbutyl substituents contribute to the compound's lipophilicity and solubility, making it suitable for various biological assays and drug delivery systems.

Recent studies have highlighted the potential of 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a key pathway in inflammation and immune responses.

In addition to its anti-inflammatory properties, 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine has shown promise in cancer research. A 2023 study in the European Journal of Medicinal Chemistry reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines, while sparing normal cells, suggests that 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine could be a valuable lead compound for developing novel anticancer drugs.

The pharmacokinetic profile of 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine has also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, preliminary toxicology studies have indicated that 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for producing 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine has been optimized to ensure high yield and purity. The synthesis typically involves the condensation of an appropriate hydrazine derivative with an acetylene or alkyne precursor, followed by functional group modifications to introduce the desired substituents. This robust synthetic methodology facilitates large-scale production and quality control, which are essential for pharmaceutical development.

In conclusion, 1-ethyl-N-(2-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1153044-63-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further preclinical and clinical investigations. Ongoing research aims to elucidate additional biological activities and optimize its therapeutic potential for various diseases.